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Compound of Interest

Compound Name:
2-(Benzyloxy)-N,N-

dimethylbenzamide

Cat. No.: B8321737 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Re: Inquiry for 2-(Benzyloxy)-N,N-dimethylbenzamide CAS Number and Technical Data

A comprehensive search for the Chemical Abstracts Service (CAS) number for 2-(Benzyloxy)-
N,N-dimethylbenzamide has been conducted across multiple chemical databases and

supplier catalogs. Our investigation did not yield a specific CAS number for this particular

compound. This suggests that 2-(Benzyloxy)-N,N-dimethylbenzamide may not be a widely

synthesized or commercially available molecule at this time.

In lieu of specific data for the requested compound, this technical guide will focus on a closely

related and well-documented benzamide derivative: N,N-Dimethylbenzamide (CAS: 611-74-5).

This guide will provide an in-depth overview of its properties, synthesis, and relevant

experimental protocols to serve as a valuable resource for researchers in the field.

N,N-Dimethylbenzamide: A Technical Overview
N,N-Dimethylbenzamide is a substituted benzamide that serves as a versatile building block

and reagent in organic synthesis. Its chemical properties and reactivity have been explored in

various contexts, making it a compound of interest for medicinal chemistry and materials

science.

Physicochemical Properties
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A summary of the key quantitative data for N,N-Dimethylbenzamide is presented in the table

below for easy reference and comparison.

Property Value Reference

CAS Number 611-74-5 [1]

Molecular Formula C₉H₁₁NO [1]

Molecular Weight 149.19 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 43-45 °C

Boiling Point 132-133 °C at 15 mmHg

Solubility Soluble in water [2]

Synthesis and Experimental Protocols
The synthesis of N,N-dimethylbenzamide can be achieved through several established

methods. A common and straightforward approach involves the acylation of dimethylamine with

benzoyl chloride.

General Synthesis of N,N-Dimethylbenzamide
A representative experimental protocol for the synthesis of N,N-dimethylbenzamide is as

follows:

Materials:

Benzoyl chloride

Dimethylamine (aqueous solution or gas)

Anhydrous diethyl ether or dichloromethane

Sodium hydroxide solution (e.g., 10%)

Anhydrous magnesium sulfate
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Separatory funnel

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

In a round-bottom flask, dissolve benzoyl chloride in an appropriate anhydrous solvent such

as diethyl ether or dichloromethane.

Cool the solution in an ice bath.

Slowly add a stoichiometric excess of dimethylamine solution to the cooled and stirring

solution of benzoyl chloride. The reaction is exothermic, and maintaining a low temperature

is crucial to control the reaction rate and minimize side products.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for a designated period (e.g., 1-2 hours) to ensure the reaction goes to

completion.

Transfer the reaction mixture to a separatory funnel and wash sequentially with a dilute acid

solution (e.g., 5% HCl) to remove excess dimethylamine, followed by a dilute base solution

(e.g., 10% NaOH) to remove any unreacted benzoyl chloride and benzoic acid byproduct.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield crude N,N-

dimethylbenzamide.

The crude product can be further purified by recrystallization or distillation.

This synthetic workflow can be visualized as follows:
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Synthesis of N,N-Dimethylbenzamide
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Caption: General workflow for the synthesis of N,N-dimethylbenzamide.

Potential Applications in Drug Discovery
While specific signaling pathway interactions for 2-(Benzyloxy)-N,N-dimethylbenzamide are

not documented, research on related benzamide derivatives has shown engagement with

various biological targets. For instance, a study on benzyloxy benzamide derivatives identified

them as potent neuroprotective agents against ischemic stroke.[3] These compounds were

found to disrupt the protein-protein interaction between postsynaptic density protein 95
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(PSD95) and neuronal nitric oxide synthase (nNOS), which is implicated in neuronal damage

following a stroke.

The proposed mechanism of action for these neuroprotective benzyloxy benzamide derivatives

can be illustrated as follows:

Proposed Neuroprotective Mechanism of Benzyloxy Benzamide Derivatives

Ischemic Stroke Aberrant NMDAR
Activation

PSD95-nNOS
Complex Formation

Excessive nNOS
Activation Neuronal Damage

Benzyloxy Benzamide
Derivative Inhibits Interaction
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Caption: Inhibition of the PSD95-nNOS interaction by benzyloxy benzamide derivatives.

This example highlights the potential for substituted benzamides to modulate key protein-

protein interactions in disease pathways. Researchers and drug development professionals

can leverage the foundational chemistry of N,N-dimethylbenzamide to synthesize novel

derivatives for screening and development in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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